Cas no 86499-02-7 (1,4-Naphthalenedione,2-(2-oxiranyl)-3-(2-propen-1-yl)-)

• Product name: 1,4-Naphthalenedione,2-(2-oxiranyl)-3-(2-propen-1-yl)-
• CAS No: 86499-02-7
• MF: C₁₅H₁₂O₃
• MW: 240.25398
• CID: 731978
• PubChem ID: 340414

1,4-Naphthalenedione,2-(2-oxiranyl)-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(2-oxiranyl)-3-(2-propen-1-yl)-
• 2-(oxiran-2-yl)-3-prop-2-enylnaphthalene-1,4-dione

Computed Properties

• Exact Mass: 240.079
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 396.1°Cat760mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.622
• PSA: 46.67000
• LogP: 2.33710